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Compound of Interest

Compound Name: Parp10-IN-3

Cat. No.: B12403424

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of the PARP10 inhibitor, Parp10-IN-3.

This document provides critical safety and logistical information for the handling of Parp10-IN-
3, a potent and selective mono-ADP-ribosyltransferase PARP10 inhibitor. Adherence to these
guidelines is essential to ensure personal safety and maintain the integrity of your research.

Compound Information and Storage

Parp10-IN-3 is a small molecule inhibitor used in research to study the function of PARP10, an
enzyme involved in DNA damage repair and cellular proliferation. Proper storage is critical to
maintain its stability and efficacy.

Parameter Specification Source
CAS Number 2225800-19-9 [1]
Molecular Formula C14H12N203 [1]
Appearance Solid powder [1]
Storage of Solid -20°C for up to 3 years [1]
Storage in Solvent -80°C for up to 1 year [1]
Recommended Solvent DMSO [1112]
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Personal Protective Equipment (PPE)

Due to the nature of Parp10-IN-3 as a biologically active small molecule, and its common
dissolution in Dimethyl Sulfoxide (DMSO), a comprehensive approach to personal protection is
mandatory.

PPE Category Item Rationale

To prevent skin contact with
) Chemical-resistant gloves the compound and DMSO,
Hand Protection o ] - )
(e.g., Butyl rubber, Nitrile) which can facilitate absorption

of other substances.

o To protect eyes from splashes
) Safety goggles with side )
Eye Protection ) ] of the compound or its
shields or a face shield )
solution.

) To protect skin and clothing
Body Protection Laboratory coat o
from contamination.

) ) To avoid inhalation of the
) ) Use in a well-ventilated area or
Respiratory Protection ) powder form or aerosols from
a chemical fume hood )
the solution.

Operational Plan: From Receipt to Use

A systematic workflow is crucial for the safe and effective use of Parp10-IN-3 in a laboratory
setting.
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Operational Workflow for Parp10-IN-3 Handling
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Figure 1. A step-by-step workflow for the safe handling of Parp10-IN-3.
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Experimental Protocol: General Guidelines for Use

As a potent inhibitor of a key cellular enzyme, experiments involving Parp10-IN-3 should be
meticulously planned.

o Preparation of Stock Solution:

[e]

Bring the vial of solid Parp10-IN-3 to room temperature before opening.

o

In a chemical fume hood, weigh the desired amount of the compound.

[¢]

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

[¢]

Vortex or sonicate briefly to ensure complete dissolution.
o Preparation of Working Solution:
o Thaw a single-use aliquot of the stock solution.

o Dilute the stock solution to the final working concentration using the appropriate cell
culture medium or buffer immediately before use.

e Cellular Assays:

o When treating cells, add the working solution of Parp10-IN-3 to the cell culture medium to
achieve the desired final concentration.

o Ensure even distribution by gently mixing.

o Incubate the cells for the desired period as determined by the experimental design.

Disposal Plan

Proper disposal of Parp10-IN-3 and associated waste is critical to prevent environmental
contamination and ensure laboratory safety. All waste must be treated as hazardous chemical
waste.
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Disposal Plan for Parp10-IN-3 Waste
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Figure 2. A logical flow for the proper disposal of waste generated from Parp10-IN-3 use.

Disposal Procedure:
e Solid Waste:

o Collect all solid waste contaminated with Parp10-IN-3, such as pipette tips, tubes, and
empty vials, in a designated, clearly labeled hazardous solid waste container.

e Liquid Waste:

o Collect all liquid waste containing Parp10-IN-3, including unused stock solutions, working
solutions, and contaminated cell culture media, in a designated, leak-proof, and clearly
labeled hazardous liquid waste container that is compatible with DMSO.
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e Labeling and Storage:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
("Parp10-IN-3"), and the solvent (e.g., "in DMSQO").

o Store waste containers in a designated, secondary containment area away from
incompatible materials.

» Final Disposal:

o Follow your institution's guidelines for the disposal of hazardous chemical waste. This
typically involves arranging for pickup by the Environmental Health and Safety (EHS)
department. Do not pour Parp10-IN-3 waste down the drain.

By adhering to these safety and logistical guidelines, researchers can confidently and safely
incorporate Parp10-IN-3 into their experimental workflows, contributing to the advancement of
science while prioritizing a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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